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Compound of Interest

Compound Name: beta-Phellandrene

Cat. No.: B048752 Get Quote

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of beta-phellandrene. The information is

intended for researchers, scientists, and drug development professionals, with a focus on

quantitative data, experimental methodologies, and relevant biological pathways.

Chemical Structure and Identification
Beta-phellandrene is a cyclic monoterpene and an isomer of alpha-phellandrene.[1] Its

chemical structure is characterized by a cyclohexene ring with a methylidene group and an

isopropyl group.[2] Unlike alpha-phellandrene, where both double bonds are endocyclic, beta-
phellandrene possesses one exocyclic double bond.[1]

IUPAC Name: 3-methylidene-6-propan-2-ylcyclohexene[2] Synonyms: β-Phellandrene, p-

Mentha-1(7),2-diene, 3-Isopropyl-6-methylene-1-cyclohexene[2] Molecular Formula: C₁₀H₁₆[2]

CAS Number: 555-10-2[3]

Physicochemical and Spectroscopic Properties
The following table summarizes the key quantitative properties of beta-phellandrene compiled

from various sources.
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Property Value Reference(s)

Molecular Weight 136.23 g/mol [2]

Physical Description Colorless to pale yellow liquid [4]

Odor
Peppery-minty and slightly

citrusy
[1]

Boiling Point
171.0 to 174.0 °C at 760

mmHg
[2][4]

Density 0.8520 g/cm³ at 20 °C [2]

Specific Gravity 0.839 to 0.845 at 25 °C [4]

Refractive Index 1.4760 to 1.4820 at 20 °C [4]

Flash Point 43.89 °C (111.00 °F) TCC [4]

Vapor Pressure 1.59 mmHg [2]

Solubility
Insoluble in water; miscible

with ether
[1][4]

Optical Rotation +65.2° at 20 °C/D (d-form) [2]

XLogP3-AA 3.4 [5]

Experimental Protocols
Isolation of beta-Phellandrene from Essential Oils
Beta-phellandrene is a common constituent of essential oils from various plants, including

Angelica archangelica, Pinus species, and Juniperus nana.[2] A general protocol for its

isolation involves the following steps:

Extraction of Essential Oil: The essential oil is typically extracted from the plant material

(e.g., leaves, fruits, rhizomes) using steam distillation.[2]

Fractionation: The crude essential oil is then subjected to fractionation to separate the

hydrocarbon components from oxygenated compounds. This can be achieved using column

chromatography on silica gel, eluting with a non-polar solvent like pentane.[2]
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Purification: Further purification of the beta-phellandrene-containing fraction can be

performed by fractional distillation under reduced pressure to yield a product of high purity.[6]

An alternative method for separating phellandrene from close-boiling compounds like

limonene is azeotropic distillation using agents such as ethanol.[7]

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is the primary method for the identification and quantification of beta-phellandrene in

essential oil samples.

Sample Preparation: The essential oil sample is diluted in a suitable solvent (e.g., ethanol,

hexane).

GC Separation: The diluted sample is injected into a gas chromatograph equipped with a

capillary column (e.g., DB-5 or equivalent). The oven temperature is programmed to ramp

from a low initial temperature (e.g., 60°C) to a final high temperature (e.g., 240°C) to

separate the individual components of the oil based on their boiling points and polarity.

MS Detection: As components elute from the GC column, they enter the mass spectrometer.

Electron ionization (EI) is typically used, and the resulting mass spectrum shows the

fragmentation pattern of the molecule. For beta-phellandrene, characteristic fragment ions

(m/z) include 93 (base peak), 77, and 91.[2]

Identification: The obtained mass spectrum is compared with reference spectra in a

database (e.g., NIST library) for positive identification. The retention time of the peak is also

compared with that of a pure standard for confirmation. It is important to note that beta-
phellandrene can co-elute with limonene, which requires specific mass fragment analysis

for accurate quantification.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR spectroscopy provides detailed structural information.

Sample Preparation: A purified sample of beta-phellandrene is dissolved in a deuterated

solvent (e.g., Benzene-D6).
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Data Acquisition: The ¹³C NMR spectrum is acquired on an NMR spectrometer (e.g., Bruker

WP-80).[8]

Spectral Analysis: The chemical shifts of the carbon atoms are analyzed to confirm the

molecular structure.

Biological Activities and Signaling Pathways
Beta-phellandrene has demonstrated several biological activities, including antimicrobial,

antifungal, and antioxidant effects.[9]

Antimicrobial and Antifungal Activity
Beta-phellandrene is a major constituent of essential oils that exhibit antimicrobial activity

against various bacteria and fungi, including Clostridium difficile, Candida albicans, and

Penicillium cyclopium.[2][10] The proposed mechanism of action for its antifungal properties

involves the disruption of the fungal cell membrane's integrity.[10][11] This leads to increased

membrane permeability, leakage of cellular contents such as potassium ions, and ultimately,

cell death.[10][11]
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Antimicrobial Mechanism of beta-Phellandrene.

Antioxidant Activity
The antioxidant properties of beta-phellandrene are attributed to its ability to act as a free

radical scavenger through a mechanism of autooxidation.[2] This contributes to the overall

antioxidant capacity of essential oils in which it is a component.[2]

Biosynthesis of Phellandrenes
The biosynthesis of both alpha- and beta-phellandrene in plants occurs via the mevalonate

(MVA) pathway.[1] Geranyl pyrophosphate (GPP) is formed from the condensation of
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dimethylallyl pyrophosphate (DMAPP) and isopentenyl pyrophosphate (IPP). GPP then

undergoes cyclization to form a menthyl cation, which rearranges to an allylic carbocation. The

final step is an elimination reaction that yields either alpha- or beta-phellandrene.[1]
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Biosynthesis Pathway of Phellandrenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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